Cas no 5445-66-9 ( )

  structure
  structure
Product name: 
CAS No:5445-66-9
MF:C14H20O2
MW:220.3074
CID:941370
PubChem ID:228928

  Chemical and Physical Properties

Names and Identifiers

    • 5,5-dimethyl-2-(2-phenylethyl)-1,3-dioxane
    • AC1L5GL9
    • AC1Q706R
    • AG-J-54523
    • AR-1G5926
    • CTK5A1103
    • NSC22111
    • NSC-22111
    • SureCN7254749
    • DTXSID80281613
    • SCHEMBL7254749
    • 5445-66-9
    • 5,5-dimethyl-2-phenethyl-1,3-dioxane
    • DS-005609
    •  
    • Inchi: InChI=1S/C14H20O2/c1-14(2)10-15-13(16-11-14)9-8-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
    • InChI Key: NONXMMADFDZEHG-UHFFFAOYSA-N
    • SMILES: CC1(COC(OC1)CCC2=CC=CC=C2)C

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.978
  • Boiling Point: 299.9°C at 760 mmHg
  • Flash Point: 143.8°C
  • Refractive Index: 1.487
  • PSA: 18.46
  • LogP: 3.01830

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